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Compound of Interest

Compound Name: Propyl isobutyrate

Cat. No.: B1212962

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for propyl
isobutyrate in a laboratory setting. The following sections detail the chemical and physical
properties, toxicological data, personal protective equipment (PPE) recommendations, and
standardized protocols for safe handling, storage, disposal, and emergency procedures.

Chemical and Physical Properties

Propyl isobutyrate is a colorless liquid with a characteristic fruity, pineapple-like odor.[1][2] It is
a flammable liquid and its vapors can form explosive mixtures with air.[3][4] It is insoluble in
water but soluble in most organic solvents.[5][6]

Table 1: Physical and Chemical Properties of Propyl Isobutyrate
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Property Value Source
Molecular Formula C7H1402 [1107]
Molecular Weight 130.18 g/mol [11[7]
Appearance Colorless liquid [11[2]
Odor Fruity, pineapple-like [1112]
Boiling Point 133-134 °C [1][71[8]
Melting Point -95.2 °C (estimate) [7]
Flash Point 27 °C (80.6 °F) - closed cup 9]
Density 0.863 g/mL at 25 °C [7119]

Refractive Index

n20/D 1.395

[719]

Solubility

Insoluble in water; soluble in

organic solvents

[1](51(6]

Vapor Pressure

14 mmHg at 25°C

[5]

Toxicological Data and Hazard Information

Propyl isobutyrate is classified as a flammable liquid.[1][8] While specific, comprehensive

toxicological studies on propyl isobutyrate are not readily available in all public literature, data

for the closely related compound, isobutyl isobutyrate, provides valuable insight into its

potential hazards. It is irritating to the eyes, skin, and respiratory system.[8]

Table 2: GHS Hazard Classification for Propyl Isobutyrate

Hazard . . Hazard
Hazard Class Pictogram Signal Word
Category Statement
H226:
Flammable ) o
o Category 3 Flame Warning Flammable liquid
liquids
and vapor
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Source:[1][2][9]

Table 3: Acute Toxicity Data (Isobutyl Isobutyrate - a related compound)

Test Species Route Value Source
LD50 Rat Oral 12800 mg/kg [10][11]
LD50 Rabbit Dermal >8600 mg/kg [10]

LC50 Rat Inhalation 5000 ppm/6H [10][11]

Note: This data is for isobutyl isobutyrate and should be used as an indicator of potential
toxicity for propyl isobutyrate. Always handle with care.

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated propyl
isobutyrate and concluded that there is "no safety concern at current levels of intake when
used as a flavouring agent."[12] However, this evaluation is in the context of food additive use
and does not pertain to occupational exposure in a laboratory setting, where concentrations
and routes of exposure can be significantly different.

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when working with propyl isobutyrate due to
its flammability and potential for irritation.

Personal Protective Equipment (PPE) Protocol

Objective: To establish the minimum PPE required to prevent exposure during the handling of
propyl isobutyrate.

Methodology:
o Eye and Face Protection: Wear chemical safety goggles or a face shield.[8][9]

¢ Skin Protection:
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o Wear a flame-retardant lab coat.[3] For tasks with a high risk of fire, a 100% cotton or
flame-resistant lab coat is recommended.[6][8]

o Wear suitable chemical-resistant gloves.[8] Nitrile gloves (minimum 4mil thickness) are
generally adequate for incidental contact. For prolonged or direct contact, consult the
glove manufacturer's compatibility chart.[3]

o Respiratory Protection:

o All work with open containers of propyl isobutyrate must be conducted in a properly
functioning chemical fume hood.[6]

o If a fume hood is not available or for large-scale operations, a NIOSH-approved respirator
with an appropriate organic vapor cartridge is required.[9]

Chemical Handling and Storage Protocol

Objective: To outline the procedures for the safe handling and storage of propyl isobutyrate to
minimize the risk of fire, explosion, and exposure.

Methodology:

Grounding and Bonding: Ground and bond all containers when transferring propyl
isobutyrate to prevent static discharge, which can be an ignition source.[3][4][13]

» Ventilation: Always handle propyl isobutyrate in a well-ventilated area, preferably within a
chemical fume hood.[1][3][6]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[4][13] Use non-sparking tools and explosion-proof equipment.[3][13]

e Storage:

o

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][13]

[e]

Store in a designated flammable liquids storage cabinet.[6]

o

Protect from sunlight.[3]
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o Keep away from incompatible materials such as strong oxidizing agents.[13]

Accidental Spill Cleanup Protocol

Objective: To provide a step-by-step procedure for safely cleaning up a spill of propyl
isobutyrate.

Methodology:
e Immediate Actions:
o Alert personnel in the immediate area.

o If the spill is large or involves other hazardous materials, evacuate the area and follow
your institution's emergency procedures.

o Eliminate all ignition sources.[13]

Containment:

o Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent
materials.[7][13] Create a dike around the spill to prevent it from spreading.[4]

Absorption:

o Cover the spill with an inert absorbent material such as vermiculite, sand, or commercial
sorbent pads.[13][14]

Collection:

o Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable
container for hazardous waste disposal.[13]

Decontamination:

o Wipe the spill area with a damp cloth or paper towels.

o Place all contaminated cleaning materials into the hazardous waste container.
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e Ventilation: Ventilate the area until vapors have dissipated.

Waste Disposal Protocol

Objective: To ensure the proper disposal of propyl isobutyrate waste in accordance with
regulations.

Methodology:

o Collection: Collect all propyl isobutyrate waste, including contaminated absorbents and
disposable PPE, in a designated and properly labeled hazardous waste container.

e Segregation: Do not mix propyl isobutyrate waste with incompatible materials.

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[3]

Emergency Procedures
First Aid Measures

Objective: To provide immediate care for individuals exposed to propyl isobutyrate.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[9]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[9] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Firefighting Measures

Objective: To outline the appropriate response to a fire involving propyl isobutyrate.
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o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[3]
Water spray may be used to cool containers but may be ineffective at extinguishing the fire.
[13]

 Firefighting Procedures:
o Wear self-contained breathing apparatus (SCBA) and full protective gear.[13]
o Vapors are heavier than air and may travel to a source of ignition and flash back.[13]

o Containers may explode when heated.[13]

Visualizations

The following diagrams illustrate key safety workflows for handling propyl isobutyrate.
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Propyl Isobutyrate Handling: PPE Selection
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Task Involving
Propyl Isobutyrate

Wear Chemical
Safety Goggles

Wear Flame-Retardant
Lab Coat and

Can work be done in a
Chemical Fume Hood?

Wear NIOSH-approved
Work in Fume Hood Respirator with Organic
Vapor Cartridge

Proceed with Task

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Propyl Isobutyrate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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